Cas no 712345-17-0 (4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine)

4-4-(Naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine is a specialized organic compound featuring a naphthalene sulfonyl group linked to a piperazine moiety, further functionalized with a morpholine carbonyl group. This structure imparts unique reactivity and binding properties, making it valuable in medicinal chemistry and pharmaceutical research. The naphthalene sulfonyl group enhances hydrophobicity and π-stacking interactions, while the piperazine and morpholine components contribute to solubility and hydrogen-bonding potential. Its modular design allows for versatile applications in drug discovery, particularly as an intermediate in synthesizing bioactive molecules targeting sulfonamide-sensitive pathways. The compound's well-defined structure and synthetic accessibility support its use in developing novel therapeutic agents with improved pharmacokinetic profiles.
4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine structure
712345-17-0 structure
Product name:4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine
CAS No:712345-17-0
MF:C19H23N3O4S
MW:389.468623399735
CID:6387119
PubChem ID:1302032

4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine
    • 4-[[4-(2-Naphthalenylsulfonyl)-1-piperazinyl]carbonyl]morpholine
    • SR-01000283084
    • AKOS001331668
    • 712345-17-0
    • 4-[4-(naphthalene-2-sulfonyl)piperazine-1-carbonyl]morpholine
    • Z208333800
    • VU0606955-1
    • SR-01000283084-1
    • F3238-0125
    • morpholin-4-yl-(4-naphthalen-2-ylsulfonylpiperazin-1-yl)methanone
    • morpholino(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)methanone
    • morpholin-4-yl 4-(2-naphthylsulfonyl)piperazinyl ketone
    • Inchi: 1S/C19H23N3O4S/c23-19(21-11-13-26-14-12-21)20-7-9-22(10-8-20)27(24,25)18-6-5-16-3-1-2-4-17(16)15-18/h1-6,15H,7-14H2
    • InChI Key: MEYSEVNMBDUYML-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C=CC=CC=2C=1)(N1CCN(C(N2CCOCC2)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 389.14092740g/mol
  • Monoisotopic Mass: 389.14092740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.5Ų
  • XLogP3: 1.2

Experimental Properties

  • Boiling Point: 594.1±60.0 °C(Predicted)

4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3238-0125-5μmol
4-[4-(naphthalene-2-sulfonyl)piperazine-1-carbonyl]morpholine
712345-17-0 90%+
5μmol
$63.0 2023-07-28
Life Chemicals
F3238-0125-15mg
4-[4-(naphthalene-2-sulfonyl)piperazine-1-carbonyl]morpholine
712345-17-0 90%+
15mg
$89.0 2023-07-28
Life Chemicals
F3238-0125-10μmol
4-[4-(naphthalene-2-sulfonyl)piperazine-1-carbonyl]morpholine
712345-17-0 90%+
10μmol
$69.0 2023-07-28
Life Chemicals
F3238-0125-10mg
4-[4-(naphthalene-2-sulfonyl)piperazine-1-carbonyl]morpholine
712345-17-0 90%+
10mg
$79.0 2023-07-28
Life Chemicals
F3238-0125-1mg
4-[4-(naphthalene-2-sulfonyl)piperazine-1-carbonyl]morpholine
712345-17-0 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F3238-0125-2mg
4-[4-(naphthalene-2-sulfonyl)piperazine-1-carbonyl]morpholine
712345-17-0 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F3238-0125-3mg
4-[4-(naphthalene-2-sulfonyl)piperazine-1-carbonyl]morpholine
712345-17-0 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F3238-0125-4mg
4-[4-(naphthalene-2-sulfonyl)piperazine-1-carbonyl]morpholine
712345-17-0 90%+
4mg
$66.0 2023-07-28
Life Chemicals
F3238-0125-5mg
4-[4-(naphthalene-2-sulfonyl)piperazine-1-carbonyl]morpholine
712345-17-0 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F3238-0125-2μmol
4-[4-(naphthalene-2-sulfonyl)piperazine-1-carbonyl]morpholine
712345-17-0 90%+
2μmol
$57.0 2023-07-28

Additional information on 4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine

Recent Advances in the Study of 4-4-(Naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine (CAS: 712345-17-0)

The compound 4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine (CAS: 712345-17-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features combining a naphthalene sulfonyl group with a piperazine-carbonylmorpholine moiety, has been the subject of several cutting-edge studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine exhibits potent inhibitory effects on NF-κB signaling, a pathway central to inflammatory responses and tumorigenesis. The study employed a combination of in vitro assays and molecular docking simulations to characterize the compound's binding affinity to IKKβ, a critical kinase in the NF-κB pathway.

Structural-activity relationship (SAR) studies have revealed that the naphthalene sulfonyl group plays a crucial role in the compound's biological activity. Modifications to this moiety significantly affect the molecule's potency and selectivity. The piperazine-carbonylmorpholine segment, on the other hand, appears to contribute to the compound's favorable pharmacokinetic properties, including improved solubility and metabolic stability compared to earlier generation inhibitors.

In the context of drug development, recent preclinical evaluations have shown promising results. A 2024 study in Molecular Cancer Therapeutics reported that 4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine demonstrated significant antitumor activity in xenograft models of breast cancer, with minimal observed toxicity at therapeutic doses. The compound's ability to penetrate the blood-brain barrier has also sparked interest in its potential application for treating central nervous system disorders.

The synthesis and scale-up of 4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine have been addressed in recent process chemistry publications. A novel, high-yield synthetic route was described in Organic Process Research & Development (2023), featuring a key palladium-catalyzed coupling step that significantly improves the overall efficiency of production. This advancement has facilitated the compound's availability for more extensive biological evaluation.

Looking forward, several research groups have initiated investigations into structural analogs of 4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine to further optimize its pharmacological profile. Computational chemistry approaches, including machine learning-based drug design, are being employed to predict and validate novel derivatives with enhanced target specificity and reduced off-target effects. These developments position 4-4-(naphthalene-2-sulfonyl)piperazine-1-carbonylmorpholine as a promising scaffold for the development of next-generation therapeutics in oncology and inflammatory diseases.

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